Cas no 2172179-97-2 (3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid)

• Product Name: 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid
• CAS No: 2172179-97-2
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 6000459
• PubChem ID: 165737374
• Update Time: 2025-05-19

3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid
• EN300-1585667
• 2172179-97-2
• 3-[4-(2-formyl-1H-imidazol-5-yl)phenyl]prop-2-ynoic acid

• Inchi： 1S/C13H8N2O3/c16-8-12-14-7-11(15-12)10-4-1-9(2-5-10)3-6-13(17)18/h1-2,4-5,7-8H,(H,14,15)(H,17,18)
• InChI Key： AWYUICIMRPRCAP-UHFFFAOYSA-N
• SMILES： O=CC1=NC=C(C2C=CC(C#CC(=O)O)=CC=2)N1

Computed Properties

• Exact Mass: 240.05349212g/mol
• Monoisotopic Mass: 240.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid

Research Briefing on 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid (CAS: 2172179-97-2)

In recent years, the compound 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid (CAS: 2172179-97-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole and propiolic acid functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid involves a multi-step process that typically begins with the functionalization of phenylpropiolic acid derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. Key studies have highlighted the importance of the formyl group on the imidazole ring, which serves as a critical pharmacophore for binding to target proteins. Computational modeling and X-ray crystallography have further elucidated the structural determinants of its bioactivity.

From a biological perspective, this compound has demonstrated notable efficacy in inhibiting specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that it acts as a potent inhibitor of interleukin-1β converting enzyme (ICE), a key mediator of inflammatory responses. Additionally, its ability to disrupt protein-protein interactions in cancer-related signaling pathways, such as the NF-κB pathway, has positioned it as a candidate for anticancer drug development. Preliminary in vivo studies in murine models have corroborated these findings, showing reduced tumor growth and inflammation with minimal toxicity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid. Issues such as poor solubility and rapid metabolism have been identified as potential barriers to clinical translation. Current research efforts are focused on structural modifications and formulation strategies to enhance its bioavailability and stability. Collaborative studies between academic and industrial researchers are underway to address these challenges and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-4-(2-formyl-1H-imidazol-5-yl)phenylprop-2-ynoic acid represents a compelling example of how chemical biology can bridge the gap between basic research and clinical applications. Its unique structural features and multifaceted biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and innovation in this area hold the promise of unlocking new treatment options for inflammatory diseases and cancer.